5-Bromo-2-chlorobenzoyl chloride

• IUPAC Name: 5-bromo-2-chlorobenzoyl chloride
• InChI: InChI=1S/C7H3BrCl2O/c8-4-1-2-6(9)5(3-4)7(10)11/h1-3H
• InChI Key: TZIQQJRRMJWMDI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Br)C(=O)Cl)Cl
• Molecular Formula: C7H3BrCl2O
• DSSTOX Substance ID: DTXSID80373603
• Molecular Weight: 253.90 g/mol
• CAS RN: 21900-52-7

Description

5-Bromo-2-chlorobenzoyl Chloride is an intermediate in the synthesis of labelled and unlabelled isotopes of glucuronide metabolites of dapagliflozin. It also functions as an intermediate in the synthesis of dapagliflozin, a potent and selective hSGLT2 inhibitor.

Synthesis Analysis

The synthesis of 5-Bromo-2-chlorobenzoyl chloride involves the reaction of benzene with thionyl chloride in the presence of phenetole. Another method involves directly refluxing 5-bromo-2-chlorobenzoic acid and thionyl chloride under the catalysis of DMF without a solvent.

Molecular Structure Analysis

The molecular formula of 5-Bromo-2-chlorobenzoyl chloride is C7H3BrCl2O. The InChI code is 1S/C7H3BrCl2O/c8-4-1-2-6 (9)5 (3-4)7 (10)11/h1-3H.

Chemical Reactions Analysis

5-Bromo-2-chlorobenzoyl Chloride is used as an intermediate for the production of compounds. It can be produced by the reaction of benzene with thionyl chloride in the presence of phenetole.

Physical And Chemical Properties Analysis

The molecular weight of 5-Bromo-2-chlorobenzoyl chloride is 253.90 g/mol. The XLogP3 value is 3.9, indicating its lipophilicity.

Scientific Research Applications

Manufacturing of Therapeutic Drugs

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Synthesis of Novel Thiazole Derivatives

5-Bromo-2-chlorobenzoyl chloride has been utilized in the synthesis of novel thiazole derivatives. .

Preparation of Photoresponsive Azobenzene Derivatives

This compound is used in the preparation of photoresponsive azobenzene derivatives. .

Synthesis of Labelled and Unlabelled Isotopes of Glucuronide Metabolites

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Synthesis of Dapagliflozin

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Mechanism of Action

Mode of Action

5-Bromo-2-chlorobenzoyl chloride interacts with its target, SGLT2, by inhibiting the reabsorption of glucose in the kidneys . This leads to a decrease in blood glucose levels, providing a therapeutic effect for diabetes .

Biochemical Pathways

The compound affects the glucose metabolic pathway. By inhibiting SGLT2, it prevents glucose reabsorption in the kidneys, leading to excretion of glucose in urine . This results in a reduction of blood glucose levels, which is beneficial for diabetes management .

Pharmacokinetics

As an intermediate in the synthesis of sglt2 inhibitors, it’s likely that the final drug product would have good bioavailability and be well-absorbed in the body .

Result of Action

The molecular and cellular effects of 5-Bromo-2-chlorobenzoyl chloride’s action result in a decrease in blood glucose levels . This is achieved by inhibiting the reabsorption of glucose in the kidneys, leading to the excretion of glucose in urine . This mechanism of action is beneficial for the management of diabetes .

Action Environment

The action, efficacy, and stability of 5-Bromo-2-chlorobenzoyl chloride can be influenced by various environmental factorsIt’s also worth noting that the compound should be stored under inert gas (nitrogen or Argon) at 2-8°C .

Safety and Hazards

5-Bromo-2-chlorobenzoyl chloride is harmful if swallowed and causes severe skin burns and eye damage. It may cause an allergic skin reaction and is very toxic to aquatic life.

Future Directions

As an intermediate in the synthesis of dapagliflozin, a potent and selective hSGLT2 inhibitor, 5-Bromo-2-chlorobenzoyl Chloride has potential applications in the development of new drugs for the treatment of type 2 diabetes.

Synthesis routes and methods I

Procedure details

5-Bromo-2-chlorobenzoic acid (5.00 g) was suspended in dichloromethane (10 ml), and thereto were added oxalyl chloride (2.2 ml) and N,N-dimethylformamide (2 drops). The mixture was stirred at room temperature for 6 hours. The solvent was evaporated under reduced pressure to give 5-bromo-2-chlorobenzoyl chloride. This compound and 2-ethylthiophene (2.38 g) were dissolved in dichloromethane (20 ml), and thereto was added aluminum chloride (3.11 g) at 0° C. The mixture was stirred at the same temperature for one hour. The reaction mixture was poured into a cold 10% aqueous hydrochloric acid solution, and the mixture was extracted with ethyl acetate. The extract was washed successively with 10% aqueous hydrochloric acid solution, water, a saturated aqueous sodium hydrogen carbonate solution, and brine, and dried over magnesium sulfate. The solvent was evaporated under reduced pressure, the residue was purified by silica gel column chromatography (hexane:ethyl acetate=100:1) to give 5-bromo-2-chlorophenyl 5-ethyl-2-thienyl ketone (5.29 g) as an oil. APCI-Mass m/Z 329/331 (M+H). (2) A solution of the above 5-bromo-2-chlorophenyl 5-ethyl-2-thienyl ketone (5.29 g) in dichloromethane (50 ml)acetonitrile (50 ml) was cooled under ice-cooling, and thereto were added dropwise triethylsilane (7.69 ml) and boron trifluoride•diethyl ether complex (6.1 ml). Subsequently, the mixture was stirred at room temperature for 3.5 hours, and was cooled again under ice-cooling. To the mixture was added a saturated aqueous sodium hydrogen carbonate solution, and the mixture was extracted with chloroform, washed with brine, and dried over magnesium sulfate. The solvent was evaporated under reduced pressure, and the residue was purified by silica gel column chromatography (hexane) to give 5-bromo-2-chloro-1-(5-ethyl-2-thienylmethyl)benzene (4.52 g) as a colorless liquid.

Synthesis routes and methods II

Procedure details

5-bromo-2-chlorobenzoic acid (270 g, 1.15 mol) was suspended in methylene chloride (2700 mL). To the resulting mixture was added N,N-dimethylformamide (1 mL), and then added dropwise oxalyl chloride (288 mL, 3.46 mol) at 0° C. After the completion of dropwise addition, the mixture was warmed up to 20° C. and reacted for 3 h. The reaction mixture became clear, and TLC (Thin layer chromatography) indicated the completion of reaction. The reaction mixture was evaporated by rotation at 30-35° C. to produce a product, which was directly used in the next reaction.

Synthesis routes and methods III

Procedure details

Synthesis routes and methods IV

Procedure details

To a solution of 5-bromo-2-chloro-benzoic acid 15a (7.24 g, 30.8 mmol) in toluene (100 mL) were added thionyl chloride (3.6 mL, 49.2 mmol) and N,N-dimethylformamide (0.2 mL, 2.6 mmol) in turn at 0° C. The mixture was warmed up to 100° C. and stirred for 4 hours. The reaction mixture was cooled to room temperature and concentrated in vacuo to give the title compound 21d as yellow oil (7.82 g, 100%). This material was not further purified.

Synthesis routes and methods V

Procedure details

At room temperature, (COCl)2 (15 mL) was added dropwise into a solution of 5-bromo-2-chlorobenzoic acid (40 g) in DCM (300 mL). Then DMF (0.5 mL) was added into the solution, and the mixture was stirred at room temperature for overnight. The solution was concentrated directly to obtain the crude product of 5-bromo-2-chlorobenzoyl chloride, which was directly used in the next step.

Q & A

Q1: What is the role of 5-Bromo-2-chlorobenzoyl chloride in the synthesis of 4-Chloro-3-(4-ethoxybenzyl)benzaldehyde?

A: 5-Bromo-2-chlorobenzoyl chloride serves as a crucial intermediate in the multi-step synthesis of 4-Chloro-3-(4-ethoxybenzyl)benzaldehyde []. The paper describes its reaction with phenetole to produce (5-bromo-2-chlorophenyl)(4-ethoxyphenyl)ketone, which is further modified to achieve the final product.